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Compound of Interest

5,10,15,20-Tetrakis(4-
Compound Name:
nitrophenyl)porphyrin

Cat. No.: B1418132

5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin, commonly abbreviated as TNPP, stands as a
cornerstone synthetic porphyrin derivative. Its structure is characterized by a central porphyrin
macrocycle symmetrically substituted at the meso positions with four nitrophenyl groups. The
potent electron-withdrawing nature of these nitro groups dramatically influences the electronic
properties of the tetrapyrrole core, making TNPP a subject of intense scientific scrutiny and a
versatile building block in materials science and medicinal chemistry.[1]

This guide offers a comprehensive technical overview of TNPP, designed for researchers,
scientists, and professionals in drug development. We will delve into its fundamental molecular
structure, established synthesis protocols, detailed characterization data, and its pivotal
applications, ranging from advanced chemical sensing to its emerging role in photodynamic
therapy.

PART 1: Molecular Identity and Physicochemical
Properties

The foundational characteristics of a molecule dictate its behavior and potential applications.
TNPP is defined by its unique structure and resulting chemical properties.

Molecular Structure and Formula

The molecular formula of 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin is C4aH26NsOs.[2][3][4]
Its structure consists of a porphyrin ring, a large heterocyclic macrocycle, to which four 4-
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nitrophenyl groups are attached at the meso-carbon positions (5, 10, 15, and 20). The IUPAC
name for this compound is 5,10,15,20-tetrakis(4-nitrophenyl)-21,23-dihydroporphyrin.[5]

Caption: Molecular structure of 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin.

Physicochemical Data Summary

The key properties of TNPP are summarized in the table below, providing essential information
for experimental design and handling.

Property Value Reference
CAS Number 22843-73-8 [3][6]
Molecular Formula Ca4H26NsOs [21[31[5]
Molecular Weight 794.75 g/mol [31[5]

Red to reddish-brown
Appearance , _ [21[7]
crystalline solid/powder

Melting Point >27 °C [2][7]

Soluble in chloroform, dimethyl
Solubility sulfoxide (DMSO), and [2]
tetrahydrofuran (THF)

Store at 2-8°C under an inert
Storage atmosphere (e.g., Argon or [71[8]
Nitrogen)

PART 2: Synthesis and Characterization

The synthesis of TNPP is a well-established process in porphyrin chemistry, typically achieved
through the condensation of pyrrole with the corresponding aldehyde.

Synthetic Protocol: Lindsey Condensation

A common and efficient method for synthesizing meso-substituted porphyrins is the Lindsey
condensation. This protocol involves the acid-catalyzed reaction of pyrrole with an aldehyde,
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followed by oxidation.

Step-by-Step Methodology:

o Reaction Setup: In a round-bottom flask, dissolve 4-nitrobenzaldehyde and freshly distilled
pyrrole (in a 1:1 molar ratio) in a suitable solvent such as dichloromethane or chloroform.[1]

o Catalysis: Add an acid catalyst, typically trifluoroacetic acid (TFA), to the solution.[1] The
reaction is run at room temperature under an inert atmosphere.

o Oxidation: After several hours, the intermediate porphyrinogen is oxidized to the stable
porphyrin. This is often achieved by bubbling air through the solution or by adding an
oxidizing agent like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

 Purification: The crude product is first washed to remove the acid catalyst. Purification is then
performed using column chromatography on silica gel or by recrystallization to yield the pure
TNPP product.[1]

Reactants

4-Nitrobenzaldehyde | |
Dichloromethane Lindsey Condensatio: Oxidation Chromatography /
+ TFA Catalyst Room Temperature DDQ or Air’ Recrystallization I IR

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of TNPP.

Spectroscopic Characterization

Validation of the synthesized TNPP is crucial and is achieved through standard spectroscopic
techniques.
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e UV-Visible Spectroscopy: The UV-Vis spectrum of TNPP in chloroform is distinctive. It
features an intense Soret band (or B band) around 420-424 nm and four weaker Q-bands in
the visible region, typically observed at approximately 517, 552, 591, and 647 nm.[9][10] This
spectral signature confirms the formation of the porphyrin macrocycle.

e 1H NMR Spectroscopy: The proton NMR spectrum provides definitive structural proof. Key
signals in CDCls include a singlet for the eight 3-pyrrolic protons around & 8.8 ppm, two
doublets for the eight phenyl protons (ortho and meta to the nitro group) between 6 8.4-8.7
ppm, and a characteristic upfield singlet for the two inner N-H protons around & -2.8 ppm.[10]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups. Expected
vibrational bands include N-H stretching of the porphyrin core, C=C stretching from the
aromatic rings, and strong symmetric and asymmetric stretching bands characteristic of the -

NO:z groups.

Summary of Spectroscopic Data

Technique Solvent

UV-Vis Chloroform

Key Signals /
Wavelengths Reference
(A_max)

Soret Band: ~424
nm; Q-Bands:
~517, 552, 591, 647
nm

[10]

1H NMR CDCls

0 ~8.8 ppm (s, 8H,

pyrrole), & ~8.4-8.7

ppm (d, 8H, phenyl), d [10]
~-2.8 ppm (s, 2H, N-

H)

| Fluorescence | THF/MeOH | Emission maximum at ~651 nm when excited at 430 nm |[11] |

PART 3: Core Applications in Research and Drug

Development
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The unique electronic properties imparted by the nitro-phenyl substituents make TNPP a
valuable molecule in several advanced applications.

Foundational Precursor in Porphyrin Chemistry

TNPP is a critical intermediate for synthesizing other functionalized porphyrins. The nitro
groups can be readily reduced to amino groups to produce 5,10,15,20-tetrakis(4-
aminophenyl)porphyrin (TAPP).[1] TAPP serves as a versatile platform for further chemical
modifications, allowing for the attachment of biomolecules, polymers, or other functional
moieties, thereby expanding the utility of the porphyrin core.

Chemical Sensing and Detection

The electron-deficient nature of the TNPP macrocycle makes it highly sensitive to changes in
its chemical environment.[1]

e Gas Sensing: TNPP immobilized in a Nafion membrane has been used to create optical
waveguide sensors for the detection of toxic gases such as hydrogen sulfide (H2S) at room
temperature, demonstrating high sensitivity and reversibility.[1]

» lon Detection: TNPP has been developed as a fluorescent chemosensor for the selective
determination of ruthenium (Ru3*) ions.[11] The complexation of Ru3* within the porphyrin
cavity leads to a significant quenching of TNPP's natural fluorescence, a change that can be
quantitatively measured to determine the ion concentration.[11]

Catalysis and Energy Conversion

Metallated derivatives of TNPP are explored for their catalytic properties. The electron-
withdrawing nitro groups enhance the catalytic activity of the central metal ion. These
metalloporphyrins are strong candidates for electrocatalysis, particularly for the oxygen
reduction reaction (ORR), a fundamental process in fuel cells and other energy conversion
technologies.[1]

Photodynamic Therapy (PDT)

PDT is a non-invasive therapeutic strategy that uses a photosensitizer, light, and oxygen to
generate cytotoxic reactive oxygen species (ROS) that can destroy cancer cells or pathogenic
microbes.
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e Mechanism of Action: Upon irradiation with light of a specific wavelength, TNPP can be
excited to its triplet state. It then transfers this energy to molecular oxygen, generating highly
reactive singlet oxygen (10z2).[1] This singlet oxygen can induce oxidative damage to cellular
components, leading to cell death.

» Antimicrobial and Anticancer Applications: Photoactivated TNPP has demonstrated effective
inhibitory activity against bacteria such as Bacillus subtilis and Pseudomonas aeruginosa.
[12] Its ability to generate ROS also makes it a candidate for research in photodynamic
cancer therapy.[1][8]

Safety and Handling

While specific toxicity data is limited, TNPP should be handled with care. It may be irritating to
the skin and eyes, and inhalation should be avoided.[2] Standard laboratory personal protective
equipment, including gloves, safety goggles, and a lab coat, is required. The compound may be
harmful to the environment, and appropriate disposal measures should be taken.[2]

Conclusion

5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin is more than just a synthetic molecule; it is a
highly adaptable platform for scientific innovation. Its well-defined structure, accessible
synthesis, and tunable electronic properties have established it as a pivotal compound in
diverse fields. From its role as a precursor for complex molecular architectures to its direct
application in creating highly sensitive detectors and next-generation photodynamic agents,
TNPP continues to be a molecule of significant interest. Its ongoing exploration promises to
unlock new solutions in materials science, environmental monitoring, and targeted
therapeutics.

References
e ChemBK. (2024). 5,10,15,20-(tetra-4-nitrophenyl)porphyrin. Available from: [Link]

o MySkinRecipes. (n.d.). 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin. Available from: [Link]

o CD Biopatrticles. (n.d.). 5,10,15,20-Tetrakis (4-nitrophenyl)porphyrin. Available from: [Link]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1418132
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650910/
https://www.benchchem.com/product/b1418132
https://www.myskinrecipes.com/shop/en/porphyrin-derivatives/242592-5101520-tetrakis4-nitrophenylporphyrin.html
https://chembk.com/en/chem/5,10,15,20-(tetra-4-nitrophenyl)porphyrin
https://chembk.com/en/chem/5,10,15,20-(tetra-4-nitrophenyl)porphyrin
https://www.benchchem.com/product/b1418132?utm_src=pdf-body
https://www.chembk.com/en/chem/5,10,15,20-tetrakis(4-nitrophenyl)porphyrin
https://www.benchchem.com/product/b1418132?utm_src=pdf-body
https://www.myskinrecipes.com/shop/th/products/5-10-15-20-tetrakis-4-nitrophenyl-porphyrin-242592.html
https://www.cd-bioparticles.net/product/5-10-15-20-tetrakis-4-nitrophenyl-porphyrin-cas-22843-73-8-item-whm-g134.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin. National Center for
Biotechnology Information. Available from: [Link]

e Luguya, R., et al. (2004). Synthesis and reactions of meso-(p-nitrophenyl)porphyrins.
Tetrahedron, 60(12), 2757-2763.

e Hamblin, M. R., & Mroz, P. (Eds.). (2011). Application of Porphyrins in Antibacterial
Photodynamic Therapy. In Photodynamic Therapy and the Immune System. IntechOpen.
Available from: [Link]

e Google Patents. (n.d.). Method of mass production of tetrakis(p-nitrophenyl)porphyrins.

e ScienceAsia. (2012). Using 5,10,15,20-tetra(4-nitrophenyl)porphyrin as a fluorescent
chemosensor to determine Ru3+. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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